Cas no 2229073-36-1 (4-bromo-3-(methylamino)methylbenzonitrile)

• Product Name: 4-bromo-3-(methylamino)methylbenzonitrile
• CAS No: 2229073-36-1
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 6212847
• PubChem ID: 165699888
• Update Time: 2025-06-09

4-bromo-3-(methylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(methylamino)methylbenzonitrile
• 4-bromo-3-[(methylamino)methyl]benzonitrile
• EN300-1934718
• 2229073-36-1

• Inchi： 1S/C9H9BrN2/c1-12-6-8-4-7(5-11)2-3-9(8)10/h2-4,12H,6H2,1H3
• InChI Key： OCSYJUCDLHKBBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CNC

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-bromo-3-(methylamino)methylbenzonitrile

Recent Advances in the Study of 4-bromo-3-(methylamino)methylbenzonitrile (CAS: 2229073-36-1)

The compound 4-bromo-3-(methylamino)methylbenzonitrile (CAS: 2229073-36-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 4-bromo-3-(methylamino)methylbenzonitrile, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, 4-bromo-3-(methylamino)methylbenzonitrile has shown promising results as a modulator of specific neurotransmitter receptors. Preliminary in vitro studies indicate that the compound exhibits high affinity for the serotonin 5-HT2A receptor, suggesting potential applications in the treatment of neurological disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential as a scaffold for the development of new anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 4-bromo-3-(methylamino)methylbenzonitrile exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

Despite these promising findings, challenges remain in the development of 4-bromo-3-(methylamino)methylbenzonitrile as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-bromo-3-(methylamino)methylbenzonitrile (CAS: 2229073-36-1) represents a versatile and promising compound in the field of medicinal chemistry. Its potential applications in neurology and oncology, coupled with recent advancements in synthesis and biological evaluation, make it a compelling subject for further research. Future studies should focus on optimizing its pharmacological properties and conducting preclinical trials to assess its therapeutic efficacy and safety.